Cas no 142439-92-7 (NHS SS Biotin)

• Product Name: NHS SS Biotin
• CAS No: 142439-92-7
• MF: C₂₂H₃₃N₅O₇S₃
• MW: 575.721721410751
• CID: 101079
• PubChem ID: 24891785
• Update Time: 2025-11-01

NHS SS Biotin Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[3-[[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]dithio]-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)-
• BIOTIN DISULFIDE N-HYDROXY-SUCCINIMIDE ESTER
• (2,5-dioxopyrrolidin-1-yl) 3-[[3-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethylamino]-3-oxopropyl]disulfanyl]propanoate
• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[3-[[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxoprop...
• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[3-[[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]dithio]-1-oxopropyl]amino]et
• NHS SS Biotin
• NHS-SS-(+)-BIOTIN
• (2-[Biotinamido]ethylamido)-3,3 inverted exclamation marka-dithiodipropionic acid N-hydroxysuccinimide ester
• Biotin disulfide N-hydroxysuccinimide ester
• NHS-SS-Biotin
• Succinimidyl 3-[3-[2-(biotinamido)ethyl]amino-3-oxopropyl]dithio]propionate
• (2-[Biotinamido]ethylamido)-3,3′-dithiodipropionic acid N-hydroxysuccinimide ester
• (3aS,4S,6aR)-N-[2-[[3-[[3-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]dithio]-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• Biotin-SS-NHS
• 142439-92-7
• Biotin disulfide-N-hydroxy-succinimide ester
• BP-22688
• DTXSID40746718
• AKOS025312389
• BiotindisulfideN-hydroxysuccinimideester
• 2,5-dioxopyrrolidin-1-yl 3-((3-oxo-3-(2-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)ethylamino)propyl)disulfanyl)propanoate
• J-007654
• Biotin disulfide N-hydroxysuccinimide ester, >98%, powder
• C70360
• Biotin-bisamido-SS-NHS
• HY-130490
• LWPHUVGDBNUVHA-GXZWQRSESA-N
• CS-0108283
• sulfosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate
• N-{2-[3-({3-[(2,5-Dioxopyrrolidin-1-yl)oxy]-3-oxopropyl}disulfanyl)propanamido]ethyl}-5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamide
• Biotin-bis-amido-SS-NHS
• DA-76173

• MDL： MFCD00466919
• Inchi： 1S/C22H33N5O7S3/c28-16(4-2-1-3-15-21-14(13-35-15)25-22(33)26-21)23-9-10-24-17(29)7-11-36-37-12-8-20(32)34-27-18(30)5-6-19(27)31/h14-15,21H,1-13H2,(H,23,28)(H,24,29)(H2,25,26,33)/t14-,15-,21-/m0/s1
• InChI Key： LWPHUVGDBNUVHA-GXZWQRSESA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCNC(CCSSCCC(=O)ON1C(CCC1=O)=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 575.15400
• Monoisotopic Mass: 575.15421193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 17
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 239Ų

Experimental Properties

• Density: 1.43
• Melting Point: 129-131°C
• Solubility: DMF: 50 mg/mL
• PSA: 238.91000
• LogP: 2.09070

NHS SS Biotin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360D
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 61
• Safety Instruction： 53-23-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R61

Additional information on NHS SS Biotin

NHS SS Biotin: A Comprehensive Overview

NHS SS Biotin, also known as N-hydroxysuccinimide (NHS) ester of biotin, is a widely used reagent in the field of biochemistry and molecular biology. Its CAS number, 142439-92-7, identifies it as a specific compound with unique chemical properties. This compound is particularly valuable due to its ability to form stable conjugates with proteins, peptides, and other biomolecules, making it an essential tool in various research and diagnostic applications.

The structure of NHS SS Biotin consists of a biotin moiety linked to an NHS ester group. This configuration allows for efficient coupling reactions with primary amines, such as those found on lysine residues in proteins. The reaction typically occurs under mild conditions, ensuring minimal denaturation of the target biomolecules. This property has made NHS SS Biotin a cornerstone in the development of biotinylated reagents for applications like enzyme-linked immunosorbent assays (ELISAs), Western blotting, and flow cytometry.

Recent advancements in biotechnology have further expanded the utility of NHS SS Biotin. For instance, researchers have leveraged its conjugation capabilities to develop novel biosensors and diagnostic kits. These innovations rely on the high specificity of biotin-streptavidin interactions, which are among the strongest non-covalent bonds in nature. By incorporating NHS SS Biotin into these systems, scientists can achieve unprecedented sensitivity and accuracy in detecting target analytes.

In addition to its traditional applications, NHS SS Biotin has found new roles in drug delivery systems and nanotechnology. For example, studies have demonstrated its potential in creating targeted drug delivery vehicles by conjugating biotinylated drugs to nanoparticles. This approach enhances the specificity of drug action while reducing systemic toxicity. Such developments highlight the versatility of NHS SS Biotin in addressing contemporary challenges in medicine and biotechnology.

The synthesis of NHS SS Biotin involves a multi-step process that ensures high purity and stability. The starting material, biotin, undergoes activation via reaction with N-hydroxysuccinimide (NHS) in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC). This step generates the reactive NHS ester intermediate, which is then purified to remove unreacted starting materials and byproducts. The final product is characterized by analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to ensure compliance with quality standards.

From a sustainability perspective, efforts are being made to optimize the synthesis of NHS SS Biotin by minimizing waste generation and improving reaction yields. Green chemistry principles are increasingly being integrated into the production process, reflecting a broader trend toward environmentally friendly practices in chemical manufacturing.

In conclusion, NHS SS Biotin remains a critical reagent in modern biochemical research and diagnostics. Its unique properties and wide range of applications underscore its importance in advancing scientific discovery and improving healthcare outcomes. As research continues to uncover new uses for this versatile compound, its role in shaping future technologies will undoubtedly grow even more significant.